Cas no 37703-82-5 (1-(5-Methoxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one)

1-(5-Methoxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one structure
37703-82-5 structure
Product Name:1-(5-Methoxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one
CAS No:37703-82-5
MF:C13H14N2O2
MW:230.262463092804
CID:2938495
Update Time:2023-08-10

1-(5-Methoxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-phenyl-3-methyl-4-acetyl-5-methoxypyrazole
    • 1-Phenyl-3-methyl-4-acetyl-5-methoxy-1H-pyrazole
    • 1-(5-Methoxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)ethanone
    • 1-(5-Methoxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one
    • Inchi: 1S/C13H14N2O2/c1-9-12(10(2)16)13(17-3)15(14-9)11-7-5-4-6-8-11/h4-8H,1-3H3
    • InChI Key: FEPXDQRQESZASE-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C(C)=O)C(C)=NN1C1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 277
  • XLogP3: 2.3
  • Topological Polar Surface Area: 44.1

1-(5-Methoxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one Related Literature

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.